Silver fluoride

Specification

• CAS No.: 11113-87-4
• Molecular Formula: AgF
• Molecular Weight: 126.867 g/mol
• IUPAC Name: silver;fluoride
• Standard InChI: InChI=1S/Ag.FH/h;1H/q+1;/p-1
• Standard InChI Key: REYHXKZHIMGNSE-UHFFFAOYSA-M
• SMILES: [F-].[Ag+]
• Canonical SMILES: [F-].[Ag+]
• Boiling Point: 2118 °F at 760 mm Hg (USCG, 1999)

Introduction

Physical and Chemical Properties

Chemical Structure and Formula

Silver fluoride is represented by the chemical formula AgF, indicating a 1:1 ratio of silver to fluorine atoms in its molecular structure. As an ionic compound, silver fluoride consists of silver cations (Ag⁺) and fluoride anions (F⁻) arranged in a crystalline lattice structure. The bond between silver and fluorine is predominantly ionic in nature, resulting from the transfer of electrons from silver atoms to fluorine atoms.
The molecular weight of silver fluoride is approximately 126.866 g/mol, which reflects the combined atomic weights of silver (107.868 g/mol) and fluorine (18.998 g/mol). This molecular composition gives silver fluoride its characteristic properties and reactivity profile, making it distinct from other silver compounds such as silver chloride or silver bromide.

Physical Properties

Silver fluoride exhibits several distinctive physical properties that define its behavior and appearance. It typically presents as a yellow powder at room temperature and standard pressure conditions. The compound has a density of 5.852 g/cm³, making it relatively dense compared to many other inorganic compounds.
The average particle size of commercially available silver fluoride powder is typically less than 40 micrometers, although this can be customized based on specific application requirements. High-purity silver fluoride, with purity levels reaching 99.9%, is available for research and specialized applications that require minimal impurities.
Silver fluoride's physical properties contribute to its handling characteristics and stability considerations, which are important factors when using the compound in various applications. Its relatively high density and fine particle size influence its dispersibility and reactivity in different media.

Element	Content (%)
Ag	85.0
F	14.9
O	0.01
Ti	0.03
Cr	0.02
Sn	0.01
B	0.01
The high silver content in silver fluoride makes it particularly valuable in applications where silver's properties—such as its antimicrobial activity, electrical conductivity, or catalytic capabilities—are desired. The purity level of silver fluoride is a critical parameter when considering its application in sensitive areas such as pharmaceutical synthesis or advanced materials research.

Applications

One of the most significant applications of silver fluoride is in dentistry, where it serves as a key component in the formulation of silver diamine fluoride (SDF). SDF, which is essentially a solution of silver fluoride and ammonia, has gained considerable attention as an effective, non-invasive, and cost-efficient treatment for dental caries and tooth hypersensitivity.
The bibliometric analysis of research on SDF indicates a substantial increase in scientific interest over the past decade. From 2011 to 2020, researchers published 317 studies on this topic, representing approximately 77% of all publications on SDF since 1969. These studies collectively received 3,642 citations, accounting for 62% of all citations in the field. This surge in research activity underscores the growing recognition of silver fluoride's importance in dental applications.
Silver fluoride's effectiveness in dental applications stems from several mechanisms. When applied to teeth, silver fluoride reacts with dental tissues to form silver phosphate and calcium fluoride. These compounds help remineralize tooth enamel, arrest the progression of dental caries, and reduce dentinal hypersensitivity. The silver component also provides antimicrobial properties that help eliminate cariogenic bacteria, further contributing to its efficacy in preventing and treating dental caries.

Organic Synthesis

Silver fluoride serves as a valuable fluorination reagent in organic synthesis, particularly for introducing fluorine atoms into various organic compounds. This application is especially important in the pharmaceutical and agrochemical industries, where fluorinated compounds often exhibit enhanced biological activity, metabolic stability, and lipophilicity compared to their non-fluorinated counterparts.
The reactivity of silver fluoride makes it particularly suitable for selective fluorination reactions that might be challenging to achieve with other fluorinating agents. Its ability to facilitate nucleophilic fluorination reactions, especially in the presence of certain functional groups, makes it a specialized tool in the synthetic chemist's arsenal.
In pharmaceutical synthesis, silver fluoride-mediated fluorination can lead to the development of new drug candidates with improved pharmacokinetic properties. Similarly, in agrochemical research, fluorinated compounds created using silver fluoride as a reagent may exhibit enhanced persistence and efficacy against agricultural pests and diseases.

Chemical Research

In chemical research, silver fluoride serves as an important tool for studying fluorine chemistry and the reactivity of various compounds with fluorine. As a precursor to other silver compounds, it enables researchers to investigate the properties and potential applications of silver-containing materials across different fields.
Silver fluoride's distinctive chemical behavior provides valuable insights into reaction mechanisms, particularly those involving halogen exchange or fluorine transfer. These studies contribute to the broader understanding of chemical reactivity and help establish new methodologies for synthesizing complex molecules.
The compound's use in research extends beyond synthetic applications to include studies on materials science, where silver fluoride can be employed in the development of advanced materials with specific properties. These applications leverage the compound's ability to introduce both silver and fluorine into target materials, potentially imparting unique characteristics such as antimicrobial activity or chemical resistance.

Catalysis

Silver fluoride exhibits catalytic properties that make it useful in certain chemical reactions. Although less extensively studied than some other catalytic systems, silver fluoride's role as a catalyst has attracted attention in specific applications where its unique properties offer advantages over alternative catalysts.
The catalytic activity of silver fluoride is particularly relevant in reactions requiring mild fluorination conditions or where the presence of silver can facilitate certain reaction pathways. The compound's ability to interact with various functional groups while maintaining its catalytic activity makes it potentially valuable in developing new synthetic methodologies.
Research into the catalytic applications of silver fluoride continues to evolve, with ongoing investigations aimed at expanding its utility in organic synthesis and other chemical transformations. These studies contribute to the development of more efficient and selective catalytic systems that can address challenges in chemical synthesis and manufacturing processes.

Analytical Chemistry

In analytical chemistry, silver fluoride finds applications in the analysis of certain compounds and elements. Its reactivity with specific analytes can be leveraged to develop detection and quantification methods for substances that might otherwise be challenging to measure.
Silver fluoride-based analytical techniques can offer advantages in terms of sensitivity, selectivity, or simplicity compared to alternative approaches. These methods may be particularly valuable in specialized analytical contexts, such as environmental monitoring, quality control in manufacturing, or research applications requiring the detection of specific chemical species.
The development of silver fluoride-based analytical methods represents an ongoing area of research, with potential for new applications as analytical requirements evolve and new challenges emerge in various fields requiring precise chemical analysis.

Research Trends

A comprehensive bibliometric analysis of research related to silver fluoride and silver diamine fluoride reveals interesting publication and citation patterns. Between 1969 and 2021, researchers published 410 documents on these topics, collectively receiving 5,835 citations. This substantial body of literature underscores the scientific community's sustained interest in silver compounds containing fluoride.
Table 2: Publication and Citation Metrics for Silver Fluoride Research (Selected Years)

Year	Total Publications	Total Citations	Citations per Publication
1969	2	31	15.5
1980	1	50	50.0
1996	3	68	22.7
2002	1	214	214.0
2005	5	258	51.6
2009	9	482	53.6
2012	16	635	39.7
2016	23	549	23.9
2020	94	87	0.9
The citation impact of publications varies considerably across different years. Notably, the single publication from 2002 received 214 citations, representing the highest citation impact (citations per publication) in the dataset. Similarly, publications from 2005 and 2009 achieved high citation impacts of 51.6 and 53.6, respectively. These metrics suggest that certain seminal works have had a disproportionate influence on the field.

Bibliometric analysis identifies several major themes in research related to silver fluoride. While silver diamine fluoride emerges as the predominant research focus (145 publications, 1,785 citations), silver fluoride itself constitutes a distinct research theme with 18 publications and 368 citations.
Table 3: Major Research Themes Related to Silver Fluoride

Theme	Total Publications	Total Citations	Citations per Publication	1969-2010	2011-2015	2016-2021
Silver fluoride	18	368	20.44	12	1	5
Silver diamine fluoride	145	1785	12.31	5	23	117
Dental caries	74	1447	19.55	7	12	55
Fluoride	36	976	27.11	5	11	20
Potassium iodide	16	297	18.56	5	0	11
The temporal distribution of publications across different themes reveals interesting patterns. Research on silver fluoride was most active during the period 1969-2010, with 12 publications focused specifically on this compound. In contrast, recent years (2016-2021) have seen a dramatic increase in publications on silver diamine fluoride (117 publications) and dental caries (55 publications), indicating a shift in research focus toward clinical applications, particularly in dentistry.
The evolution of research themes over time suggests that while early studies concentrated on silver fluoride itself, subsequent research has increasingly focused on its derivatives and applications, particularly in dental contexts. This trend reflects the growing recognition of silver fluoride's practical value in addressing dental health challenges.